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Compound of Interest

Compound Name: NSC 107512
Cat. No.: B10829455
Get Quote
\ J

This technical support guide provides detailed information and answers to frequently asked
guestions regarding the stability and long-term storage of NSC 107512. It is intended for
researchers, scientists, and drug development professionals to ensure the integrity and proper
handling of this compound throughout their experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of NSC 1075127

For long-term storage of solid NSC 107512, it is recommended to store it at -20°C, protected
from light, and under a nitrogen atmosphere.[1] While it may be shipped at room temperature in
the continental US, prolonged storage at ambient temperatures is not advised.[1]

Q2: What are the recommended storage conditions for NSC 107512 solutions?

Stock solutions of NSC 107512 should be aliquoted to avoid repeated freeze-thaw cycles and
stored under the following conditions[1]:

e -80°C for up to 6 months.
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e -20°C for up to 1 month.
Always protect solutions from light and store them under a nitrogen atmosphere.[1]
Q3: Is NSC 107512 sensitive to light?

Yes, it is recommended to protect both the solid compound and its solutions from light during
storage.[1] Exposure to light may lead to degradation of the compound.

Q4: Is NSC 107512 hygroscopic?

While direct data on the hygroscopicity of NSC 107512 is not explicitly available, it is noted that
hygroscopic DMSO can significantly impact its solubility.[1] This suggests that the compound
may be sensitive to moisture. Therefore, it is best practice to handle the solid compound in a
dry environment and use anhydrous solvents for preparing solutions.

Q5: How many times can | freeze and thaw a solution of NSC 1075127

To prevent inactivation of the product, it is strongly recommended to avoid repeated freeze-
thaw cycles.[1] For this reason, you should aliquot stock solutions into single-use volumes
before freezing.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty dissolving the

compound

1. Inappropriate solvent. 2.
Use of non-anhydrous or old
DMSO. 3. Precipitation or

phase separation.

1. Refer to the solubility data
table below for appropriate
solvents. 2. Use newly
opened, anhydrous DMSO for
optimal solubility.[1] 3. Gentle
heating and/or sonication can

be used to aid dissolution.[1]

Inconsistent experimental

results

1. Compound degradation due
to improper storage. 2.
Inactivation from repeated
freeze-thaw cycles. 3. Use of
freshly prepared working
solutions for in vivo

experiments is recommended.

[1]

1. Ensure the compound and
its solutions are stored at the
recommended temperatures,
protected from light, and under
nitrogen.[1] 2. Always aliquot
stock solutions to avoid
multiple freeze-thaw cycles.[1]
3. Prepare working solutions
for in vivo studies fresh on the

day of use.[1]

Visible changes in the solid
compound (e.g., color change,

clumping)

1. Exposure to light or
moisture. 2. Storage at an

inappropriate temperature.

1. Discard the compound if any
visible changes are observed,
as this may indicate
degradation. 2. Always store
the solid compound at -20°C in
a tightly sealed container,

protected from light.[1]

Quantitative Data Summary

Storage Conditions for NSC 107512
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Form

Temperature

Duration

Additional
Conditions

Solid

-20°C

Long-term

Protect from light,
store under

nitrogen[1]

In Solvent

-80°C

6 months

Protect from light,
store under
nitrogen[1]

In Solvent

-20°C

1 month

Protect from light,
store under

nitrogen[1]

Solubility of NSC 107512

Solvent Solubility Notes
Requires sonication; use of
DMSO > 170 mg/mL (524.22 mM) newly opened, anhydrous

DMSO is critical.[1]

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

> 4.25 mg/mL (13.11 mM)

Clear solution.[1]

10% DMSO, 90% (20% SBE-

B-CD in Saline)

=>4.25 mg/mL (13.11 mM)

Clear solution.[1]

10% DMSO, 90% Corn Oil

=>4.25 mg/mL (13.11 mM)

Clear solution.[1]

Experimental Protocols

Protocol for Preparing a Stock Solution in DMSO

o Equilibrate the vial of solid NSC 107512 to room temperature before opening.

e Weigh the desired amount of the compound in a sterile, dry tube.
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e Add the calculated volume of newly opened, anhydrous DMSO to achieve the desired
concentration (e.g., for 10 mM, add the appropriate volume of DMSO).

 If necessary, use an ultrasonic bath to aid dissolution until the solution is clear.
» Aliquot the stock solution into single-use, light-protected tubes.

o Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month under a nitrogen
atmosphere.[1]

Visual Guides
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Caption: Recommended workflow for handling and storing NSC 107512.

— Proceed with
Was the in vivo Yes experiment
working solution

}V prepared fresh?

Were multiple
freeze-thaw cycles

}V avoided?

< Re-evaluate protocol
and use a fresh vial

Were storage conditions
met? (-20°C/-80°C, light
and N2 protection)

Yes

Inconsistent
Experimental Results?

Click to download full resolution via product page

Caption: Troubleshooting inconsistent results with NSC 107512.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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